Cas no 905973-37-7 (1H-Isoindole-1,3(2H)-dione, 2-(10-azidodecyl)-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-(10-azidodecyl)-
• CAS No: 905973-37-7
• MF: C₁₈H₂₄N₄O₂
• MW: 328.408763885498
• MDL: MFCD32693122
• CID: 4465463
• PubChem ID: 57661735
• Update Time: 2025-06-11

1H-Isoindole-1,3(2H)-dione, 2-(10-azidodecyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-(10-azidodecyl)-
• A1-29004
• 2-(10-azidodecyl)isoindol-1,3-dione
• SCHEMBL13884659
• 2-(10-azidodecyl)isoindole-1,3-dione
• ZLEJJMDVALCIMF-UHFFFAOYSA-N
• 905973-37-7

• MDL： MFCD32693122
• Inchi： 1S/C18H24N4O2/c19-21-20-13-9-5-3-1-2-4-6-10-14-22-17(23)15-11-7-8-12-16(15)18(22)24/h7-8,11-12H,1-6,9-10,13-14H2
• InChI Key： ZLEJJMDVALCIMF-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CCCCCCCCCCN=[N+]=[N-])=O

Computed Properties

• Exact Mass: 328.18992602Da
• Monoisotopic Mass: 328.18992602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 51.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 1H-Isoindole-1,3(2H)-dione, 2-(10-azidodecyl)-

Exploring the Applications and Properties of 1H-Isoindole-1,3(2H)-dione, 2-(10-azidodecyl)- (CAS No. 905973-37-7)

The compound 1H-Isoindole-1,3(2H)-dione, 2-(10-azidodecyl)- (CAS No. 905973-37-7) is a specialized organic molecule that has garnered significant attention in the fields of bioconjugation, click chemistry, and material science. With its unique structure featuring an azido functional group and an isoindole-1,3-dione core, this compound serves as a versatile building block for researchers aiming to develop advanced materials and bioactive molecules. Its applications span from drug delivery systems to polymer modification, making it a valuable asset in modern scientific research.

One of the most intriguing aspects of 1H-Isoindole-1,3(2H)-dione, 2-(10-azidodecyl)- is its role in click chemistry reactions. The azido group readily participates in copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction widely used for labeling, crosslinking, and surface functionalization. This property aligns with the growing demand for bioorthogonal chemistry tools, which enable selective modifications in complex biological systems without interfering with native processes. Researchers are increasingly exploring its potential in proteomics and diagnostic assays, where precise molecular tagging is critical.

In the realm of material science, this compound’s long alkyl chain (10-azidodecyl) enhances its solubility in organic solvents, facilitating its incorporation into polymeric matrices. This feature is particularly valuable for developing functional coatings and smart materials with tailored properties. For instance, its integration into hydrogels or nanoparticles can enable controlled release mechanisms, a topic of high interest in sustainable packaging and biomedical engineering.

The isoindole-1,3-dione moiety also contributes to the compound’s utility. Known for its electron-accepting characteristics, this group can be leveraged in organic electronics, such as OLEDs and photovoltaic devices. As the demand for green energy solutions rises, researchers are investigating how derivatives of CAS No. 905973-37-7 can improve the efficiency of light-emitting diodes or solar cells.

Safety and handling of 1H-Isoindole-1,3(2H)-dione, 2-(10-azidodecyl)- are frequently discussed in scientific forums. While it is not classified as hazardous under standard conditions, proper storage away from strong reducing agents and direct sunlight is recommended due to the azido group’s sensitivity. This aligns with broader industry trends emphasizing lab safety protocols and sustainable chemical practices.

In summary, 1H-Isoindole-1,3(2H)-dione, 2-(10-azidodecyl)- (CAS No. 905973-37-7) is a multifaceted compound with applications in biotechnology, materials engineering, and energy research. Its compatibility with click chemistry and adaptability to diverse synthetic pathways make it a cornerstone for innovation. As interdisciplinary research expands, this compound is poised to play a pivotal role in addressing challenges in healthcare, renewable energy, and advanced manufacturing.